Cas no 832142-15-1 (1-(2,2-dimethoxyethyl)cyclopropan-1-ol)

1-(2,2-Dimethoxyethyl)cyclopropan-1-ol is a versatile cyclic alcohol derivative featuring both a cyclopropane ring and a dimethoxyethyl functional group. This compound is of particular interest in synthetic organic chemistry due to its potential as a building block for more complex structures. The presence of the cyclopropane ring introduces steric constraints and reactivity that can be leveraged in ring-opening or functionalization reactions. The dimethoxyethyl moiety enhances solubility in polar solvents and may serve as a masked aldehyde or ketone precursor under acidic conditions. Its balanced reactivity profile makes it useful for applications in pharmaceutical intermediates, agrochemicals, and materials science research. The compound's stability under standard storage conditions further contributes to its practicality in laboratory settings.
1-(2,2-dimethoxyethyl)cyclopropan-1-ol structure
832142-15-1 structure
Product Name:1-(2,2-dimethoxyethyl)cyclopropan-1-ol
CAS No:832142-15-1
MF:C7H14O3
MW:146.184262752533
CID:675882
PubChem ID:59417281
Update Time:2025-05-28

1-(2,2-dimethoxyethyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2-Dimethoxyethyl)cyclopropanol
    • 1-(2,2-dimethoxyethyl)cyclopropan-1-ol
    • Cyclopropanol, 1-(2,2-dimethoxyethyl)-
    • DTXSID70731930
    • SCHEMBL2177370
    • EN300-1738385
    • SB84600
    • 832142-15-1
    • WPCSHBQPLSKGQP-UHFFFAOYSA-N
    • CS-0353415
    • Inchi: 1S/C7H14O3/c1-9-6(10-2)5-7(8)3-4-7/h6,8H,3-5H2,1-2H3
    • InChI Key: WPCSHBQPLSKGQP-UHFFFAOYSA-N
    • SMILES: OC1(CC(OC)OC)CC1

Computed Properties

  • Exact Mass: 146.094294304g/mol
  • Monoisotopic Mass: 146.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 38.7Ų

1-(2,2-dimethoxyethyl)cyclopropan-1-ol Pricemore >>

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